Cas no 113855-10-0 (2-Pyrrolidinone,1-[2-(decylthio)ethyl]-)
![2-Pyrrolidinone,1-[2-(decylthio)ethyl]- structure](https://www.kuujia.com/scimg/cas/113855-10-0x500.png)
113855-10-0 structure
Product name:2-Pyrrolidinone,1-[2-(decylthio)ethyl]-
2-Pyrrolidinone,1-[2-(decylthio)ethyl]- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrrolidinone,1-[2-(decylthio)ethyl]-
- 1-(2-decylsulfanylethyl)pyrrolidin-2-one
- 1-(2-(decylthio)ethyl)azacyclopentane-2-one
- SCHEMBL463370
- 2-Pyrrolidinone, 1-(2-(decylthio)ethyl)-
- 1-(2-(Decylthio)ethyl)-2-pyrrolidinone
- UNII-9IDR04C5R7
- Hpe 101
- 9IDR04C5R7
- Pirotiodecane
- 1-(2-DECYLTHIOETHYL)PYRROLIDIN-2-ONE
- DTXSID80150592
- Q27272599
- 1-(2-(decylthio)ethyl)azacyclopentan-2-one
- 1-[2-(decylthio)ethyl]azacyclopentan-2-one
- 113855-10-0
- HPE-101
-
- Inchi: InChI=1S/C16H31NOS/c1-2-3-4-5-6-7-8-9-14-19-15-13-17-12-10-11-16(17)18/h2-15H2,1H3
- InChI Key: VDPRSOCKHVPZRS-UHFFFAOYSA-N
- SMILES: C(SCCN1CCCC1=O)CCCCCCCCC
Computed Properties
- Exact Mass: 285.21283
- Monoisotopic Mass: 285.21263579g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 12
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 45.6Ų
Experimental Properties
- PSA: 20.31
2-Pyrrolidinone,1-[2-(decylthio)ethyl]- Related Literature
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Hucheng Wang,Liqun Liu,Shengyu Bai,Xuhong Guo,Rienk Eelkema,Jan H. van Esch,Yiming Wang Soft Matter, 2020,16, 9406-9409
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Guido Verniest,Karel Piron,Eva Van Hende,Jan Willem Thuring,Gregor Macdonald,Frederik Deroose,Norbert De Kimpe Org. Biomol. Chem., 2010,8, 2509-2512
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Thomas M. Cooper,Joy E. Haley,Douglas M. Krein,Aaron R. Burke,David J. Stewart,Jennifer L. Fore,Jonathan E. Slagle Phys. Chem. Chem. Phys., 2019,21, 26420-26429
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Weitao Yan,Ruo Wang,Tesen Zhang,Hongtao Deng,Jian Chen,Wei Wu,Zhiqiang Weng Org. Biomol. Chem., 2018,16, 9440-9445
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Jangam Lakshmidevi,Rama Moorthy Appa,Bandameeda Ramesh Naidu,S. Siva Prasad,Loka Subramanyam Sarma,Katta Venkateswarlu Chem. Commun., 2018,54, 12333-12336
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